Cas no 1465-19-6 (3-(Chloromethyl)-4-methylpyridine hydrochloride)

• Product Name: 3-(Chloromethyl)-4-methylpyridine hydrochloride
• CAS No: 1465-19-6
• MF: C₇H₉Cl₂N
• MW: 178.059059858322
• MDL: MFCD18384706
• CID: 1090777
• PubChem ID: 14337884
• Update Time: 2025-10-30

3-(Chloromethyl)-4-methylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-4-methyl-Pyridine hydrochloride
• 3-(Chloromethyl)-4-methylpyridine hydrochloride
• NTKDYGICAXWRLS-UHFFFAOYSA-N
• AK143692
• 3-(chloromethyl)-4-methylpyridine;hydrochloride
• Pyridine, 3-(chloromethyl)-4-methyl-, hydrochloride (1:1)
• 3-(Chloromethyl)-4-methylpyridine--hydrogen chloride (1/1)
• BAA46519
• C72783
• 3-(CHLOROMETHYL)-4-METHYLPYRIDINE HCL
• AKOS022176531
• 1465-19-6
• DTXSID80559066
• A909420
• DB-356508
• 3-(chloromethyl)-4-methylpyridinehydrochloride
• CS-0054794
• DS-7709
• MFCD18384706
• SCHEMBL5798603
• EN300-113230

• MDL： MFCD18384706
• Inchi： 1S/C7H8ClN.ClH/c1-6-2-3-9-5-7(6)4-8;/h2-3,5H,4H2,1H3;1H
• InChI Key： NTKDYGICAXWRLS-UHFFFAOYSA-N
• SMILES： ClCC1C=NC=CC=1C.Cl

Computed Properties

• Exact Mass: 177.0112047g/mol
• Monoisotopic Mass: 177.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

3-(Chloromethyl)-4-methylpyridine hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(Chloromethyl)-4-methylpyridine hydrochloride

Introduction to 3-(Chloromethyl)-4-methylpyridine hydrochloride (CAS No. 1465-19-6)

3-(Chloromethyl)-4-methylpyridine hydrochloride, with the chemical formula C₇H₉Cl₂N·HCl, is a significant compound in the realm of pharmaceutical and chemical research. This compound, identified by its CAS number 1465-19-6, has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. The presence of both a chloromethyl group and a methyl-substituted pyridine ring makes it a valuable intermediate in the development of pharmaceutical agents, particularly those targeting neurological and cardiovascular disorders.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for use in drug formulations and biochemical assays. Its structural features allow for facile functionalization, enabling chemists to modify its properties for specific applications. Recent advancements in medicinal chemistry have highlighted the potential of this compound as a precursor in the synthesis of small-molecule inhibitors.

In the context of modern drug discovery, 3-(Chloromethyl)-4-methylpyridine hydrochloride has been explored for its role in developing novel therapeutic agents. Studies have demonstrated its utility in creating compounds that interact with biological targets such as enzymes and receptors involved in metabolic pathways. For instance, researchers have utilized derivatives of this compound to investigate their efficacy in modulating pathways associated with inflammation and pain management.

One of the most compelling aspects of 3-(Chloromethyl)-4-methylpyridine hydrochloride is its role as a building block in heterocyclic chemistry. Heterocyclic compounds form the backbone of numerous pharmaceuticals due to their stability and biological activity. The pyridine ring, a common motif in bioactive molecules, provides a framework that can be easily modified to enhance binding affinity and selectivity. The chloromethyl group further extends the synthetic possibilities, allowing for nucleophilic substitution reactions that introduce diverse functional groups.

Recent research has also explored the use of 3-(Chloromethyl)-4-methylpyridine hydrochloride in the development of antiviral agents. The structural flexibility of this compound enables the design of molecules that can interfere with viral replication cycles. By targeting specific enzymes or proteins involved in viral metabolism, researchers aim to develop treatments that are both effective and have reduced side effects compared to traditional antiviral drugs.

The pharmaceutical industry has shown particular interest in 3-(Chloromethyl)-4-methylpyridine hydrochloride due to its potential as a scaffold for drug development. Its ability to undergo various chemical transformations makes it a valuable asset in synthetic chemistry. Companies are investing in research to optimize its use in large-scale production, ensuring that it remains a viable option for industrial applications.

From a biochemical perspective, 3-(Chloromethyl)-4-methylpyridine hydrochloride has been studied for its interactions with metal ions. Transition metals such as copper and zinc play crucial roles in many biological processes, and modulating their interactions can lead to therapeutic benefits. Researchers have found that derivatives of this compound can act as chelating agents, potentially useful in treating metal poisoning or enhancing metal-based therapies.

The environmental impact of using 3-(Chloromethyl)-4-methylpyridine hydrochloride is also a consideration in contemporary research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Innovations such as catalytic processes and solvent-free reactions are being explored to make the production of this compound more sustainable.

In conclusion, 3-(Chloromethyl)-4-methylpyridine hydrochloride (CAS No. 1465-19-6) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, its importance is likely to grow, solidifying its place as a cornerstone of modern medicinal chemistry.